Cas no 2252416-90-1 (2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE)

2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE structure
2252416-90-1 structure
Product Name:2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE
CAS No:2252416-90-1
MF:C57H43N3Si2
MW:826.142435312271
CID:6621160
PubChem ID:155622091
Update Time:2024-01-08

2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 2-phenyl-4,6-bis[3-(triphenylsilyl)phenyl]-
    • mSiTrz
    • 2-phenyl-4,6-bis(3-(triphenylsilyl)phenyl)-1,3,5-triazine
    • CS-0145560
    • 2252416-90-1
    • 2-phenyl-4,6-bis(3(triphenylsilyl)phenyl)-1,3,5-triazine
    • 2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE
    • Inchi: 1S/C57H43N3Si2/c1-8-24-44(25-9-1)55-58-56(45-26-22-40-53(42-45)61(47-28-10-2-11-29-47,48-30-12-3-13-31-48)49-32-14-4-15-33-49)60-57(59-55)46-27-23-41-54(43-46)62(50-34-16-5-17-35-50,51-36-18-6-19-37-51)52-38-20-7-21-39-52/h1-43H
    • InChI Key: YZIDAMOKOLBRDB-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC([Si](C3=CC=CC=C3)(C3=CC=CC=C3)C3=CC=CC=C3)=C2)N=C(C2=CC=CC([Si](C3=CC=CC=C3)(C3=CC=CC=C3)C3=CC=CC=C3)=C2)N=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 825.29955145g/mol
  • Monoisotopic Mass: 825.29955145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 11
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Melting Point: Tg = 108.21 °C (lit.)
  • pka: 0.74±0.10(Predicted)

2-PHENYL-4,6-BIS(3-(TRIPHENYLSILYL)PHENYL)-1,3,5-TRIAZINE Pricemore >>

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